Cas no 381666-13-3 (2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide)

2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide structure
381666-13-3 structure
Product Name:2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide
CAS No:381666-13-3
MF:C6H9Br2NS
MW:287.015358686447
MDL:MFCD08873637
CID:923117
PubChem ID:16383337
Update Time:2025-04-19

2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bromothiophen-2-yl)ethanamine hydrobromide
    • 2-THIOPHENEETHANAMINE, 5-BROMO-, HYDROBROMIDE
    • 2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide
    • DTXSID10585878
    • 2-(5-Bromothiophen-2-yl)ethanaminehydrobromide
    • 2-(5-Bromothiophen-2-yl)ethan-1-amine--hydrogen bromide (1/1)
    • AKOS016007420
    • EN300-12509
    • 2-(5-bromothiophen-2-yl)ethanamine;hydrobromide
    • 381666-13-3
    • F8888-5438
    • C6H9Br2NS
    • MDL: MFCD08873637
    • Inchi: 1S/C6H8BrNS.BrH/c7-6-2-1-5(9-6)3-4-8;/h1-2H,3-4,8H2;1H
    • InChI Key: DUTRAKOBMCMZOM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(CCN)S1.Br

Computed Properties

  • Exact Mass: 284.88227
  • Monoisotopic Mass: 284.88225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Color/Form: NA
  • Melting Point: 210-212 °C
  • Flash Point: 82.5±20.4 °C
  • PSA: 26.02

2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide Security Information

2-(5-bromothiophen-2-yl)ethan-1-amine hydrobromide Pricemore >>

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